N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide

• IUPAC Name: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C21H24N6O2/c28-20(12-27-13-22-17-4-2-1-3-16(17)21(27)29)23-15-7-9-26(10-8-15)19-11-18(24-25-19)14-5-6-14/h1-4,11,13-15H,5-10,12H2,(H,23,28)(H,24,25)
• InChI Key: FYIPKNCUHYEXPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2)N3CCC(CC3)NC(=O)CN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol
• CAS No.: 1902897-62-4

Description

N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Treatment

A study described the synthesis and evaluation of 1H-pyrazolo[3,4-b]pyridine derivatives as potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation, which are key therapeutic targets in Alzheimer's disease. The most potent molecule exhibited excellent anti-AChE activity and in vitro ability to inhibit β-amyloid aggregation, suggesting potential as Alzheimer's disease therapeutics (Umar et al., 2019).

Anticancer Activity

Another study synthesized 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives and evaluated their in vitro antimicrobial and anticancer activities. The compounds displayed significant antimicrobial activity and some showed good anticancer activity, highlighting their potential in drug design for cancer therapy (Mehta et al., 2019).

Antimicrobial Activity

A series of polyhydroquinoline scaffolds incorporating 3-methyl-5-substituted phenylthio-1-phenyl-1H-pyrazole-4-carbaldehydes were synthesized and evaluated for their antibacterial, antitubercular, and antimalarial activities. This work demonstrates the versatility of these compounds in combating various infectious diseases (Sapariya et al., 2017).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives led to the synthesis of novel Co(II) and Cu(II) coordination complexes, which were characterized and evaluated for their antioxidant activities. The study provides insights into the potential of these complexes in oxidative stress-related therapeutic applications (Chkirate et al., 2019).